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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565

A comprehensive overview of the field application techniques for triazine herbicides, with a
focus on terbuthylazine, for weed management in pea (Pisum sativum L.) cultivation. This
document provides detailed application notes and protocols for researchers, scientists, and
agricultural professionals.

Due to the limited specific data available for Sebuthylazine, this guide focuses on the closely
related and studied triazine herbicide, terbuthylazine, and other commonly used herbicides in
pea production. The principles and methodologies described herein provide a robust framework
for designing and implementing effective weed control strategies.

Application Notes

Effective weed management is critical in pea cultivation to prevent yield loss and ensure crop
quality.[1][2] Triazine herbicides, a class of chemicals that includes terbuthylazine, have been
utilized for broad-spectrum weed control. However, their application requires careful
consideration of rates, timing, and environmental conditions to maximize efficacy and minimize
crop injury.[3][4]

Pre-Emergence Application

Pre-emergence herbicides are applied to the soil after planting but before the crop or weeds
have emerged.[1] This method targets germinating weed seeds and is effective in providing
early-season weed control, which is crucial as peas are not very competitive with weeds in their
initial growth stages.[1][5]
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Key Considerations for Pre-Emergence Applications:

Soil Type and Moisture: The efficacy of soil-applied herbicides is highly dependent on soil
moisture.[1] Adequate moisture is necessary to activate the herbicide and ensure its
availability in the soil solution for uptake by germinating weeds. Soil organic matter and
texture can also influence herbicide persistence and availability.[6]

Seed Depth: Ensure peas are drilled to a uniform depth of at least 25 mm to avoid direct
contact with the herbicide, which could cause phytotoxicity.[1]

Herbicide Combinations: Tank-mixing herbicides with different modes of action can broaden
the spectrum of controlled weeds and help manage herbicide resistance.[5][7] For instance,
a mixture of terbuthylazine and pendimethalin has been evaluated for broad-leaved weed
control.[4]

Post-Emergence Application

Post-emergence herbicides are applied after the crop and weeds have emerged.[1][8] This

allows for targeted control of weeds that have escaped pre-emergence treatments or in

situations where a pre-emergence application was not feasible.

Key Considerations for Post-Emergence Applications:

Crop Stage: The growth stage of the pea crop is a critical factor. Applications should be
made when the peas have reached a tolerant stage, typically from the 3rd node stage until
just before the crop canopy prevents adequate spray penetration.[1] Herbicide application
during flowering can lead to flower abortion and significant yield loss.[9]

Weed Size: Weeds are most susceptible to post-emergence herbicides when they are small
and actively growing.[5]

Environmental Conditions: Avoid spraying during periods of crop stress, such as drought,
extreme heat, or frost, as this can increase the risk of crop injury.[5][8] Applications in the
early morning or evening are often recommended.[5]

Leaf Wax: The presence of a sufficient wax layer on pea leaves is crucial for tolerance to
certain post-emergence herbicides. A "leaf wax test" using crystal violet dye can be
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performed to assess this.[1]

Quantitative Data Summary

The following tables summarize quantitative data on the application of various herbicides in

peas, including terbuthylazine and common tank-mix partners or alternatives.

Table 1: Pre-Emergence Herbicide Application Rates and Efficacy

. . Application
Herbicide/Acti Weed Control Crop
. Rate (kg . . Reference
ve Ingredient . Efficacy Phytotoxicity
a.i./ha)
) ) Can cause
_ Effective against
Terbuthylazine/T ) decreased root
1.40 various broadleaf [3]
erbutryn and shoot
weeds.
growth.[3]
Good control of Low to medium,
Terbuthylazine + -~ cleavers and transient
) ] Not specified o [4]
Pendimethalin other broad- phytotoxicity (12-
leaved weeds. 13%).[4]
Controls
volunteer rape, Low, but should
_ _ AMG, not be used on
Pendimethalin 1.33-2.00 ) [1][2]
speedwells, soils prone to
knotgrass, and waterlogging.[1]
chickweed.
Excellent control
of Coronopus
) ) didymus,
Pendimethalin + _
1.0-1.25 Anagallis Low. [71[10]

Imazethapyr

arvensis, and
Chenopodium
album.[10]

Table 2: Post-Emergence Herbicide Application Timings and Considerations
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Herbicidel/Active

Application Timing

Key

. . . Reference
Ingredient (Pea Growth Stage) Considerations
Temporary foliar injury
At least 3 pairs of may occur at
Bentazone leaves (4 nodes) but temperatures >80°F. [8]
prior to flowering. Do not apply to peas
under stress.[8]
] Specifically for thistles
3rd node stage until
and docks; stunts
MCPB flower buds are ) [1]
o volunteer oilseed
visible.
rape.[1]
Provides 86-94%
Imazamox 2-4 leaf stage. weed control at 60 [10]

days after sowing.[10]

Experimental Protocols
Protocol 1: Evaluation of Pre-Emergence Herbicide

Efficacy and Phytotoxicity

Objective: To assess the efficacy of pre-emergence herbicides on weed control and their

phytotoxic effects on peas.

Materials:

Methodology:

Pea seeds (specify variety, e.g., 'Arkel'[7])

Knapsack sprayer with a flat-fan nozzle[7]

Experimental plots with uniform soil type

Quadrant (1m x 1m) for weed density and biomass assessment[7]

Herbicides (e.g., Terbuthylazine, Pendimethalin)
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» Plot Preparation: Prepare a well-tilled seedbed. Design the experiment in a randomized
complete block design with at least three replications.

e Sowing: Sow pea seeds at a consistent depth and rate.

» Herbicide Application: Within 48 hours of sowing, apply the pre-emergence herbicides using
a calibrated knapsack sprayer.[7] Ensure uniform coverage of the soil surface. Maintain a
control plot (weedy check) and a weed-free plot (manual weeding) for comparison.

o Data Collection:

o Phytotoxicity: Visually assess crop injury at 10 days after application using a 0-10 scale (0
= no injury, 10 = complete kill).[7]

o Weed Density and Biomass: At 25 and 50 days after sowing (DAS), place the 1m x 1m
guadrant randomly in each plot and count the number of weeds (separated by species if
necessary).[7] Harvest all weeds within the quadrant, dry them in an oven at 70°C for 48
hours, and record the dry weight.

o Crop Growth and Yield: At crop maturity, measure plant height, number of pods per plant,
and grain yield from a designated harvest area within each plot.

Protocol 2: Assessment of Post-Emergence Herbicide
Application Timing
Objective: To determine the optimal application timing of post-emergence herbicides for weed

control and crop safety in peas.

Materials:

Established pea crop

Knapsack sprayer

Post-emergence herbicides (e.g., Bentazone)

Crystal violet solution for leaf wax assessment
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Methodology:

o Experimental Design: In a field with a uniform pea stand and weed population, establish
plots for different application timings (e.g., 2nd node stage, 4th node stage, 8th node stage).
[5] Include a weedy check and a weed-free control.

o Leaf Wax Assessment (if applicable): Before spraying, test the pea leaf wax by applying a
drop of crystal violet solution to a leaf. If the solution beads up and rolls off, the wax layer is

sufficient.[1]

» Herbicide Application: Apply the post-emergence herbicide at the designated crop growth
stages using a calibrated sprayer.

o Data Collection:

o Weed Control: Assess weed mortality and biomass reduction at 7, 14, and 28 days after
treatment (DAT).

o Crop Injury: Visually score phytotoxicity symptoms (e.g., chlorosis, necrosis, stunting) at 7
and 14 DAT.

o Yield: Harvest the plots at maturity and determine the grain yield.

Visualizations
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Caption: Workflow for evaluating pre-emergence herbicides in peas.
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Caption: Generalized pathway of triazine herbicide action in plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sebuthylazine-in-peas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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